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Compound of Interest

Compound Name: 2-Phenylhexane

Cat. No.: B3054429

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety
considerations for the handling of 2-Phenylhexane. Due to a lack of specific toxicological data
for this compound, this guide is based on its structural similarity to other aromatic hydrocarbons
and general safety principles for flammable liquids. It is intended to supplement, not replace, a
thorough risk assessment and adherence to institutional safety protocols.

Chemical and Physical Properties

2-Phenylhexane is an aromatic hydrocarbon.[1] It is crucial to understand its physical and
chemical properties to handle it safely. The following table summarizes the available data for 2-
Phenylhexane and provides estimates for missing critical safety information based on
structurally similar compounds.
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Property Value Source

Molecular Formula Ci2H1s PubChem|[2], Wikipedia[1]

Molar Mass 162.27 g/mol PubChem([2], Wikipedia[1]

Appearance Colorless liquid (presumed) General knowledge

Odor Aromatic General knowledge

Density 0.858 g/mL Wikipedia[1]

CAS Number 6031-02-3 PubChem[2], Wikipedia[1]

Boiling Point Not available -

Flash Point Flammable (estimated) inferred from aromatic
hydrocarbons[3][4][5]

Solubility Insoluble in water (presumed) General knowledge of

hydrocarbons

Hazard Identification and Classification

While a specific GHS classification for 2-Phenylhexane is not readily available, based on its

chemical class as an aromatic hydrocarbon, it should be handled as a hazardous substance

with the following potential classifications:
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Hazard Class GHS Category Hazard Statement

- ) H226: Flammable liquid and
Flammable Liquids Category 3 or 4 (Estimated)

vapor.[4]
Skin Corrosion/Irritation Category 2 (Estimated) H315: Causes skin irritation.[6]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Category 2A (Estimated) o
Irritation irritation.[6]
Specific Target Organ Toxicity - ) H336: May cause drowsiness
] Category 3 (Estimated) o
Single Exposure or dizziness.[4][7]
H304: May be fatal if
Aspiration Hazard Category 1 (Estimated) swallowed and enters airways.
[4]
Hazardous to the Aquatic ) ) H411: Toxic to aquatic life with
_ Chronic 2 (Estimated) )
Environment long lasting effects.[4]

Experimental Protocols: Safe Handling Procedures

Adherence to strict safety protocols is paramount when working with 2-Phenylhexane. The
following are general experimental procedures for handling this and other flammable aromatic
hydrocarbons.

Engineering Controls

Proper ventilation is the primary engineering control for handling 2-Phenylhexane.

e Fume Hood: All work with open containers of 2-Phenylhexane should be conducted in a
certified chemical fume hood to minimize the inhalation of vapors.[8][9]

o Ventilation: Ensure the laboratory has adequate general ventilation.[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Phenylhexane.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[9]
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.
» Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required.[9]

» Respiratory Protection: If working outside of a fume hood or in case of a spill, a respirator
with an organic vapor cartridge may be necessary.

Handling and Storage

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[8][9][10]

« Static Electricity: When transferring large volumes, containers should be bonded and
grounded to prevent static discharge.[11][12]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, properly labeled
container.[3][12] Store away from incompatible materials such as strong oxidizing agents.[10]
Flammable liquid storage cabinets are recommended.[9][12]

e Transport: Use secondary containment, such as bottle carriers, when transporting glass
containers.[11][12]

Emergency Procedures
First Aid Measures

The following first aid procedures are recommended in case of exposure to 2-Phenylhexane.
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air. If
breathing is difficult, administer oxygen. Seek

immediate medical attention.[13][14]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if

irritation persists.[15][16]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[16]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.[4][15]

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

« Control Ignition Sources: Remove all sources of ignition.[9]

o Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

o Cleanup: Place the absorbed material into a sealed, labeled container for proper disposal.

o Decontaminate: Clean the spill area with soap and water.
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» Large Spills: For large spills, contact your institution's environmental health and safety
department immediately.

Visualizations

The following diagrams illustrate key safety workflows for handling 2-Phenylhexane.

Preparation Handling Cleanup & Disposal
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Safe Handling Workflow for 2-Phenylhexane

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3054429?utm_src=pdf-body
https://www.benchchem.com/product/b3054429?utm_src=pdf-body-img
https://www.benchchem.com/product/b3054429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Evacuate Area

l

Ventilate Area

l

Remove Ignition Sources

l

Contain Spill

l

Clean Up with Absorbent

l

Dispose of Waste

l

Decontaminate Area

l

Report Incident

Click to download full resolution via product page

Spill Response Workflow
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First Aid Decision Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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